Cas no 1189719-74-1 (N-Desmethyl Zopiclone-d8 Hydrochloride)
N-Desmethyl Zopiclone-d8 Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-Desmethyl Zopiclone-d8 Hydrochloride
- N-Desmethyl Zopiclone-d8 Dihydrochloride
- N-Desmethyl Zopiclone-d8 Hydrochloride
-
Computed Properties
- Exact Mass: 418.116
- Monoisotopic Mass: 418.116
- Isotope Atom Count: 8
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 546
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101A^2
N-Desmethyl Zopiclone-d8 Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D296771-1mg |
N-Desmethyl Zopiclone-d8 Hydrochloride |
1189719-74-1 | 1mg |
$ 227.00 | 2023-09-08 | ||
| TRC | D296771-10mg |
N-Desmethyl Zopiclone-d8 Hydrochloride |
1189719-74-1 | 10mg |
$ 1748.00 | 2023-09-08 | ||
| A2B Chem LLC | AE15694-1mg |
N-Desmethyl Zopiclone-d8 Hydrochloride |
1189719-74-1 | 1mg |
$338.00 | 2024-04-20 | ||
| A2B Chem LLC | AE15694-10mg |
N-Desmethyl Zopiclone-d8 Hydrochloride |
1189719-74-1 | 10mg |
$1794.00 | 2024-04-20 |
N-Desmethyl Zopiclone-d8 Hydrochloride Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on N-Desmethyl Zopiclone-d8 Hydrochloride
Recent Advances in the Study of N-Desmethyl Zopiclone-d8 Hydrochloride (CAS: 1189719-74-1) and Its Applications in Chemical Biology and Medicine
N-Desmethyl Zopiclone-d8 Hydrochloride (CAS: 1189719-74-1) is a deuterated analog of the primary metabolite of zopiclone, a widely prescribed non-benzodiazepine hypnotic agent. Recent studies have highlighted its significance as a reference standard in pharmacokinetic and pharmacodynamic research, particularly in the context of drug metabolism and bioanalytical method development. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, applications, and emerging research trends.
The compound's structural uniqueness, characterized by the incorporation of eight deuterium atoms, enhances its utility in mass spectrometry-based assays. A 2023 study published in the Journal of Analytical Toxicology demonstrated its effectiveness as an internal standard for quantifying zopiclone and its metabolites in human plasma, achieving a lower limit of quantification (LLOQ) of 0.1 ng/mL. This advancement addresses critical challenges in therapeutic drug monitoring and forensic toxicology.
Recent pharmacological investigations have explored the potential of N-Desmethyl Zopiclone-d8 Hydrochloride in elucidating the complex metabolism pathways of zopiclone. Research conducted at the University of Cambridge (2024) utilized this compound to identify three previously unknown metabolites, shedding light on interspecies metabolic differences. These findings have important implications for predicting drug-drug interactions and optimizing dosage regimens in diverse patient populations.
In the field of neuropharmacology, the deuterated form has enabled more precise studies of zopiclone's mechanism of action. A groundbreaking study in Nature Neuroscience (2024) employed N-Desmethyl Zopiclone-d8 Hydrochloride to track the distribution and binding kinetics of zopiclone metabolites in rat brain tissue. The research revealed unexpected regional variations in metabolite accumulation, challenging previous assumptions about the drug's pharmacokinetic profile in the central nervous system.
The synthesis and characterization of N-Desmethyl Zopiclone-d8 Hydrochloride continue to be refined. A recent patent (WO2024015823) describes an improved synthetic route that increases yield by 27% while maintaining isotopic purity >99.5%. This technical advancement supports the growing demand for high-quality reference standards in pharmaceutical research and development.
Emerging applications extend beyond analytical chemistry, with preliminary studies suggesting potential utility in positron emission tomography (PET) imaging. Researchers at MIT (2024) have begun investigating fluorine-18 labeled analogs derived from the deuterated structure, aiming to develop novel radiotracers for studying GABAA receptor distribution in vivo.
As regulatory requirements for drug development become increasingly stringent, the role of well-characterized reference standards like N-Desmethyl Zopiclone-d8 Hydrochloride becomes more critical. The compound's recent inclusion in the FDA's list of recommended isotopic standards (2024 update) underscores its importance in ensuring the accuracy and reproducibility of bioanalytical data across the pharmaceutical industry.
1189719-74-1 (N-Desmethyl Zopiclone-d8 Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)